Cas no 228574-92-3 (N2-cyclohexyl-6-hydrazinyl-N4-phenyl-1,3,5-triazine-2,4-diaMine)

• Product Name: N2-cyclohexyl-6-hydrazinyl-N4-phenyl-1,3,5-triazine-2,4-diaMine
• CAS No: 228574-92-3
• MF: C₁₅H₂₁N₇
• MW: 299.374141454697
• CID: 835911
• PubChem ID: 56687990
• Update Time: 2025-07-15

N2-cyclohexyl-6-hydrazinyl-N4-phenyl-1,3,5-triazine-2,4-diaMine Chemical and Physical Properties

Names and Identifiers

• N2-cyclohexyl-6-hydrazinyl-N4-phenyl-1,3,5-triazine-2,4-diaMine
• N2-cyclohexyl-6-hydrazino-N4-phenyl-1,3,5-triazine-2,4-diamine
• N-cyclohexyl-6-hydrazinyl-N'-phenyl-1,3,5-triazine-2,4-diamine
• 228574-92-3
• 2-N-cyclohexyl-6-hydrazinyl-4-N-phenyl-1,3,5-triazine-2,4-diamine
• STL477285
• CS-14333
• AG-690/33361049
• CS-M0837
• 4-anilino-6-(cyclohexylamino)-1,3,5-triazin-2(3H)-one hydrazone
• AKOS037483245

• Inchi： 1S/C15H21N7/c16-22-15-20-13(17-11-7-3-1-4-8-11)19-14(21-15)18-12-9-5-2-6-10-12/h1,3-4,7-8,12H,2,5-6,9-10,16H2,(H3,17,18,19,20,21,22)
• InChI Key： SXHDCZFOZRUCDA-UHFFFAOYSA-N
• SMILES： N(C1N=C(NN)N=C(NC2C=CC=CC=2)N=1)C1CCCCC1

Computed Properties

• Exact Mass: 299.18584370g/mol
• Monoisotopic Mass: 299.18584370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 101Ų

Additional information on N2-cyclohexyl-6-hydrazinyl-N4-phenyl-1,3,5-triazine-2,4-diaMine

Comprehensive Overview of N2-cyclohexyl-6-hydrazinyl-N4-phenyl-1,3,5-triazine-2,4-diamine (CAS No. 228574-92-3)

N2-cyclohexyl-6-hydrazinyl-N4-phenyl-1,3,5-triazine-2,4-diamine (CAS No. 228574-92-3) is a specialized triazine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the 1,3,5-triazine family, a class of heterocyclic compounds known for their diverse applications in drug discovery, material science, and crop protection. The unique structural features of this molecule, including the cyclohexyl and phenyl substituents, contribute to its distinct physicochemical properties and reactivity.

In recent years, the scientific community has shown growing interest in triazine-based compounds due to their versatility and efficacy in targeting various biological pathways. Researchers are particularly intrigued by the hydrazinyl functional group in N2-cyclohexyl-6-hydrazinyl-N4-phenyl-1,3,5-triazine-2,4-diamine, which may offer novel opportunities for designing enzyme inhibitors or antimicrobial agents. The compound's CAS No. 228574-92-3 serves as a critical identifier in chemical databases, facilitating accurate literature searches and regulatory compliance.

The synthesis of N2-cyclohexyl-6-hydrazinyl-N4-phenyl-1,3,5-triazine-2,4-diamine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, given its complex molecular structure. These methods help verify the presence of key functional groups and assess the compound's stability under various environmental conditions.

From a pharmacological perspective, triazine derivatives like CAS No. 228574-92-3 have garnered attention for their potential in treating metabolic disorders and infectious diseases. The hydrazinyl moiety, in particular, may interact with biological targets such as kinases or dehydrogenases, making it a valuable scaffold for medicinal chemistry. Additionally, the phenyl and cyclohexyl groups could enhance the compound's lipophilicity, potentially improving its bioavailability and membrane permeability.

In agrochemical applications, N2-cyclohexyl-6-hydrazinyl-N4-phenyl-1,3,5-triazine-2,4-diamine may serve as a precursor for developing next-generation herbicides or fungicides. The 1,3,5-triazine core is known to disrupt essential metabolic processes in pests, offering a sustainable alternative to conventional pesticides. Researchers are also exploring its potential as a growth regulator or soil conditioner, aligning with the global trend toward eco-friendly agricultural solutions.

The compound's stability and solubility profile are critical factors for its practical applications. Studies suggest that CAS No. 228574-92-3 exhibits moderate solubility in polar organic solvents, which may influence its formulation strategies. Understanding its degradation pathways under UV light or oxidative conditions is equally important for ensuring long-term efficacy in both pharmaceutical and agricultural settings.

As the demand for specialty chemicals continues to rise, N2-cyclohexyl-6-hydrazinyl-N4-phenyl-1,3,5-triazine-2,4-diamine represents a promising candidate for interdisciplinary research. Its combination of aromatic and aliphatic components offers a balanced approach to molecular design, catering to diverse industrial needs. Future studies may focus on optimizing its synthetic routes or exploring derivative compounds with enhanced bioactivity.

In conclusion, N2-cyclohexyl-6-hydrazinyl-N4-phenyl-1,3,5-triazine-2,4-diamine (CAS No. 228574-92-3) stands out as a versatile triazine derivative with broad applicability across multiple sectors. Its unique structural attributes and functional groups make it a valuable subject for ongoing scientific inquiry, particularly in the context of drug discovery and sustainable agriculture. As research progresses, this compound may unlock new possibilities for addressing some of the most pressing challenges in health and environmental science.